6,7-Difluoroquinoline-3-carboxylic acid

• Molecular Formula: C10H5F2NO2
• Molecular Weight: 209.15 g/mol
• IUPAC Name: 6,7-difluoroquinoline-3-carboxylic acid
• InChI: InChI=1S/C10H5F2NO2/c11-7-2-5-1-6(10(14)15)4-13-9(5)3-8(7)12/h1-4H,(H,14,15)
• InChI Key: KEOVNIHGVVBBNT-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(C(=CC2=NC=C1C(=O)O)F)F

Description

6,7-Difluoroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C10H5F2NO2 and its molecular weight is 209.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 37.7 g of ethyl 6,7-difluoroquinoline-3-carboxylate in a mixture of 20 cm3 of ethanol and 160 cm3 of a 1 N aqueous potassium hydroxide solution was stirred for 4 hours, at a temperature of 20° C. 600 cm3 of water was added to the solution and the insoluble material was extracted twice with 400 cm3 of diethyl ether. The aqueous solution was neutralized with 161 cm3 of a 1 N aqueous hydrochloric acid solution. The precipitate obtained was dewatered, washed 3 times with 150 cm3 of water, and dried under vacuum at a temperature of 50° C. 30 g of 6,7-difluoroquinoline-3-carboxylic acid was obtained in the form of white crystals, which melted at 290° C.